4-ethyl-5-[2-(3-methyl-5-nitro-1H-pyrazol-1-yl)ethyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-[2-(3-methyl-5-nitropyrazol-1-yl)ethyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H14N6O2S/c1-3-14-8(11-12-10(14)19)4-5-15-9(16(17)18)6-7(2)13-15/h6H,3-5H2,1-2H3,(H,12,19)
• InChI Key: JFBWCVYDKCKDAO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)CCN2C(=CC(=N2)C)[N+](=O)[O-]
• Molecular Formula: C10H14N6O2S
• Molecular Weight: 282.33 g/mol

Description

4-ethyl-5-[2-(3-methyl-5-nitro-1H-pyrazol-1-yl)ethyl]-4H-1,2,4-triazole-3-thiol, commonly known as ENPT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. ENPT belongs to the class of 1,2,4-triazole compounds that have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of ENPT is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in the growth and proliferation of cells. ENPT has been found to inhibit the activity of thymidylate synthase, an important enzyme involved in DNA synthesis, which can lead to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
ENPT has been found to have both biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells, leading to the inhibition of tumor growth. ENPT has also been found to modulate the activity of certain neurotransmitters, leading to potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

ENPT has several advantages as a research tool, including its high purity, low toxicity, and ease of synthesis. However, its limitations include its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on ENPT. One potential application is in the development of new antibacterial and antifungal agents. ENPT has also shown potential as a treatment for inflammatory diseases and neurological disorders. Further research is needed to fully understand the mechanism of action of ENPT and its potential applications in various fields.

Scientific Research Applications

ENPT has been extensively studied for its diverse biological activities such as antibacterial, antifungal, anti-inflammatory, and anticancer properties. ENPT has shown promising results in inhibiting the growth of various bacterial and fungal strains, including drug-resistant strains. It has also been found to possess potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.